4-Bromo-2'-methoxybiphenyl

• IUPAC Name: 1-bromo-4-(2-methoxyphenyl)benzene
• InChI: InChI=1S/C13H11BrO/c1-15-13-5-3-2-4-12(13)10-6-8-11(14)9-7-10/h2-9H,1H3
• InChI Key: DVFZTLPDJYSVOQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=CC=C(C=C2)Br
• Molecular Formula: C13H11BrO
• Molecular Weight: 263.13 g/mol

Description

4-Bromo-2’-methoxybiphenyl is a chemical compound with the molecular formula C13H11BrO. It has a molecular weight of 263.13. The compound is solid in physical form.

Molecular Structure Analysis

The InChI code for 4-Bromo-2’-methoxybiphenyl is 1S/C13H11BrO/c1-15-13-9-11(14)7-8-12(13)10-5-3-2-4-6-10/h2-9H,1H3. The crystal structure of a similar compound, 4-bromo-4’-methoxy-biphenyl, at 200 K, was found to be orthorhombic, with a = 6.0941 (6) Å, b = 7.3417 (7) Å, c = 24.394 (2) Å, V = 1091.4 Å.

Physical And Chemical Properties Analysis

4-Bromo-2’-methoxybiphenyl is a solid compound. It has a molecular weight of 263.13. The compound should be stored at a temperature of 2-8°C.

Scientific Research Applications

Pharmaceutical Research Applications of 4-Bromo-2’-methoxybiphenyl

ALK Inhibitors Synthesis: .

Rho Kinase Inhibitors Synthesis: It also plays a role in the synthesis of chroman-3-amides, which act as potent Rho kinase inhibitors. .

Chemical Synthesis Applications of 4-Bromo-2’-methoxybiphenyl

Light-Emitting Oligomer Synthesis: .

Material Synthesis: .

Safety and Hazards

The safety information for 4-Bromo-2’-methoxybiphenyl indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. The precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.

Synthesis routes and methods

Procedure details

To a solution of 2-bromoanisole (3.5 g, 18.7 mmol) in 40 mL of THF at -7° C. is added n-butyl lithium (11.7 mL of a 1.6 M solution in THF, 18.7 mmol). The solution is stirred for 15 minutes. After this time, ZnCl2 (20 mL of a 1 M solution in Et2O, 20 mmol) is added. The solution is allowed to warm to ambient temperature, and stirred for 3 hours. After this time, a solution of 4-iodobromobenzene (5.6 g, 19.8 mmol) and tetrakis(triphenylphosphine)-palladium(0) (1.1 g, 1 mmol) in 30 mL of THF is added. The reaction mixture is stirred for 16 hours. After this time, the solution is poured into 100 mL of H2O. The solution is diluted with EtOAc. The organic layer is washed with 2 N NH4OH, H2O and saturated NaCl. The organic layer is dried over MgSO4, filtered, and concentrated. The crude product is purified by column chromatography eluting with gradient of 10% CH2Cl2 /hexanes to 20% CH2Cl2 /hexanes to afford the title compound (2.61 g, 10 mmol) as a crystalline solid.